9-Octadecenamide, N,N-bis(2-hydroxyethyl)-, (9Z)-, phosphate (ester)

• CAS No.: 68186-53-8
• Molecular Formula: C22H44NO6P
• Molecular Weight: 449.6 g/mol
• IUPAC Name: 2-[2-hydroxyethyl(octadec-9-enoyl)amino]ethyl dihydrogen phosphate
• InChI: InChI=1S/C22H44NO6P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-22(25)23(18-20-24)19-21-29-30(26,27)28/h9-10,24H,2-8,11-21H2,1H3,(H2,26,27,28)
• InChI Key: FJTUMYJUEPRCCL-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCC=CCCCCCCCC(=O)N(CCO)CCOP(=O)(O)O

Description

9-Octadecenamide, N,N-bis(2-hydroxyethyl)-, (9Z)-, phosphate (ester) is a chemical compound with the molecular formula C22H44NO6P. It is also known by its synonyms such as 2-[(2-Hydroxyethyl)(octadec-9-enoyl)amino]ethyl dihydrogen phosphate and oleic acid diethanolamide phosphate . This compound is characterized by its amphiphilic nature, making it useful in various applications, including surfactants and emulsifiers.

Preparation Methods

The synthesis of 9-Octadecenamide, N,N-bis(2-hydroxyethyl)-, (9Z)-, phosphate (ester) typically involves the reaction of oleic acid with diethanolamine, followed by phosphorylation. The reaction conditions often include the use of solvents such as acetonitrile and catalysts to facilitate the phosphorylation process . Industrial production methods may involve large-scale reactors and continuous processing to ensure consistent quality and yield.

Chemical Reactions Analysis

9-Octadecenamide, N,N-bis(2-hydroxyethyl)-, (9Z)-, phosphate (ester) undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions may involve reagents like lithium aluminum hydride.

Substitution: Common reagents for substitution reactions include halogens and alkylating agents. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

This compound has a wide range of scientific research applications:

Chemistry: Used as a surfactant in various chemical reactions and processes.

Biology: Employed in studies related to cell membrane interactions due to its amphiphilic nature.

Medicine: Investigated for its potential use in drug delivery systems.

Industry: Utilized in the formulation of personal care products, detergents, and emulsifiers.

Mechanism of Action

The mechanism of action of 9-Octadecenamide, N,N-bis(2-hydroxyethyl)-, (9Z)-, phosphate (ester) involves its interaction with lipid bilayers and proteins. Its amphiphilic nature allows it to integrate into cell membranes, potentially affecting membrane fluidity and permeability. The molecular targets and pathways involved include interactions with phospholipids and membrane-bound enzymes .

Comparison with Similar Compounds

Similar compounds to 9-Octadecenamide, N,N-bis(2-hydroxyethyl)-, (9Z)-, phosphate (ester) include:

N,N-bis(2-hydroxyethyl)oleamide: Another amphiphilic compound with similar applications.

Oleic acid diethanolamide: Used in similar industrial applications but lacks the phosphate group.

Phosphatidylethanolamine: A naturally occurring phospholipid with similar structural features. The uniqueness of 9-Octadecenamide, N,N-bis(2-hydroxyethyl)-, (9Z)-, phosphate (ester) lies in its specific combination of the oleic acid moiety with diethanolamine and phosphate, providing distinct properties and applications.